[(1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid

• IUPAC Name: 2-[(1-benzylpyrrolidin-3-yl)-propan-2-ylamino]acetic acid
• InChI: InChI=1S/C16H24N2O2/c1-13(2)18(12-16(19)20)15-8-9-17(11-15)10-14-6-4-3-5-7-14/h3-7,13,15H,8-12H2,1-2H3,(H,19,20)
• InChI Key: NHDQMTGXVIPCDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC(=O)O)C1CCN(C1)CC2=CC=CC=C2
• Molecular Formula: C16H24N2O2
• DSSTOX Substance ID: DTXSID801174278
• Molecular Weight: 276.37 g/mol
• CAS RN: 1353986-01-2

Description

“[(1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid” is a complex organic compound. It is derived from the pyrrolidine ring, which is a five-membered nitrogen heterocycle. The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of pyrrolidine derivatives involves various strategies, including ring construction from different cyclic or acyclic precursors and functionalization of preformed pyrrolidine rings. For instance, pyrrolidine is prepared industrially by the reaction of 1,4-butanediol and ammonia at a temperature of 165–200 °C and a pressure of 17–21 MPa in the presence of a cobalt- and nickel oxide catalyst.

Molecular Structure Analysis

The molecular structure of pyrrolidine derivatives is characterized by the presence of a five-membered pyrrolidine ring. This saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

Pyrrolidine derivatives undergo various chemical reactions. For instance, the reaction of 2-(3-methylthiophen-2-yl)succinic acid with aminoalkylmorpholine or 1-(3-aminopropyl)-4-phenylpiperazine in one step yields certain derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrrolidine derivatives depend on the specific compound. For instance, pyrrolidine itself is a colorless liquid that is miscible with water and most organic solvents.

Mechanism of Action

The mechanism of action of pyrrolidine derivatives in biological systems is complex and depends on the specific compound. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Safety and Hazards

Pyrrolidine is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is highly flammable, harmful, corrosive, and a possible mutagen.

Future Directions

The future directions in the research and development of pyrrolidine derivatives involve the design of new pyrrolidine compounds with different biological profiles. This can be achieved by modifying the physicochemical parameters and obtaining the best ADME/Tox results for drug candidates.